Cas no 1195367-13-5 (2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine)

• Product Name: 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine
• CAS No: 1195367-13-5
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 4576839
• PubChem ID: 71755532
• Update Time: 2025-10-16

2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine
• 2H-1,4-Benzothiazine, 3,4-dihydro-2,3-dimethyl-
• 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine

• Inchi： 1S/C10H13NS/c1-7-8(2)12-10-6-4-3-5-9(10)11-7/h3-8,11H,1-2H3
• InChI Key： RFRWCQZPTDJSPQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(C)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine

2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine: A Comprehensive Overview of CAS No. 1195367-13-5

2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 1195367-13-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine is a heterocyclic compound characterized by a benzothiazine ring system with two methyl groups attached at the 2 and 3 positions. The benzothiazine ring is a six-membered ring containing a sulfur atom and a nitrogen atom, which imparts unique chemical and physical properties to the molecule. The presence of the methyl groups at specific positions influences the compound's stability and reactivity.

The molecular formula of 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine is C₁₀H₁₄N₂S, with a molecular weight of approximately 198.30 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Synthesis Methods

The synthesis of 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine has been explored through various routes. One common method involves the reaction of 2-methylbenzothiazole with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via an S_NAr mechanism, leading to the formation of the desired product. Another approach involves the condensation of 2-aminothiophenol with an appropriate ketone or aldehyde followed by cyclization and methylation steps.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the use of hazardous reagents.

Biological Activities

2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine has been studied for its potential biological activities in various therapeutic areas. One of the most promising applications is its use as an antioxidant agent. Research has shown that this compound exhibits potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. These effects are attributed to the presence of the sulfur atom in the benzothiazine ring, which can form stable radicals and prevent oxidative damage to cellular components.

In addition to its antioxidant activity, 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine has been evaluated in several preclinical studies. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing oxidative stress and neuroinflammation. These findings suggest that it may have neuroprotective effects and could be developed into a novel therapeutic agent for these conditions.

Clinical trials are currently underway to further investigate the safety and efficacy of 2,3-dimethyl-3,4-dihydro-2H-1,4-benzothiazine. Early-phase trials have demonstrated good tolerability and pharmacokinetic profiles in healthy volunteers. However, more extensive studies are needed to fully assess its therapeutic potential in human patients.

Conclusion

2,3-Dimethyl-3,4-dihydro-2H-1,4-benzothiazine (CAS No. 1195367-13-5) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its unique chemical structure confers antioxidant and anti-inflammatory properties that could be harnessed for treating various diseases. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy as a potential therapeutic agent.